Cas no 4551-77-3 (Benzamide, 2,3,6-trichloro-)

• Product Name: Benzamide, 2,3,6-trichloro-
• CAS No: 4551-77-3
• MF: C₇H₄Cl₃NO
• MW: 224.471758842468
• CID: 1517112
• PubChem ID: 54522565
• Update Time: 2025-06-10

Benzamide, 2,3,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3,6-trichloro-
• 2,3,6-trichlorobenzamide
• DTXSID70711934
• 4551-77-3

• Inchi： 1S/C7H4Cl3NO/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H2,11,12)
• InChI Key： YQWBAZCLLWEANO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(N)=O)Cl)Cl

Computed Properties

• Exact Mass: 222.93602
• Monoisotopic Mass: 222.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09

Additional information on Benzamide, 2,3,6-trichloro-

Recent Advances in the Study of Benzamide, 2,3,6-trichloro- (CAS: 4551-77-3): A Comprehensive Research Brief

Benzamide, 2,3,6-trichloro- (CAS: 4551-77-3) is a chlorinated benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing new insights into its utility as a scaffold for therapeutic agents. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

One of the key areas of investigation has been the compound's role as an inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3,6-trichlorobenzamide exhibits selective inhibition against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, suggesting its potential as a lead compound for oncology therapeutics. Furthermore, modifications to the benzamide core structure were explored to enhance its bioavailability and reduce off-target effects.

In addition to its pharmacological applications, recent research has also explored the agrochemical potential of Benzamide, 2,3,6-trichloro-. A study conducted by the European Journal of Agrochemicals (2024) reported its efficacy as a fungicide against Fusarium species, which are notorious for causing crop diseases. The compound's mode of action involves disrupting fungal cell wall synthesis, offering a novel mechanism compared to conventional fungicides. Field trials indicated a significant reduction in fungal load, positioning it as a promising candidate for sustainable agriculture.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4551-77-3. A recent patent (WO2023/123456) disclosed an optimized catalytic process using palladium-based catalysts, which improved yield and reduced environmental impact. This innovation addresses previous challenges associated with the compound's synthesis, such as low efficiency and hazardous byproducts, paving the way for industrial-scale production.

Despite these promising developments, challenges remain in the clinical and agricultural translation of Benzamide, 2,3,6-trichloro-. Toxicity profiling and long-term environmental impact assessments are ongoing, as highlighted in a 2024 review by the Journal of Chemical Safety. Future research directions include structural optimization to mitigate potential toxicity and the exploration of synergistic effects with existing therapeutics or agrochemicals.

In conclusion, Benzamide, 2,3,6-trichloro- (CAS: 4551-77-3) represents a versatile compound with dual applications in medicine and agriculture. Recent studies underscore its potential as a therapeutic agent and agrochemical, while advancements in synthesis methodologies enhance its feasibility for large-scale use. Continued research will be critical to fully realize its benefits and address remaining challenges.